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Compound of Interest

Compound Name: ZYF0033

Cat. No.: B8118779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of

ZYF0033 stock solutions for in vitro cell culture experiments. ZYF0033 is an orally active and

potent inhibitor of Hematopoietic Progenitor Kinase 1 (HPK1), a key regulator of T-cell

activation.[1][2][3][4] Accurate preparation of stock solutions is critical for obtaining reproducible

and reliable experimental results.

Summary of ZYF0033 Properties
ZYF0033, also known as HPK1-IN-22, is a small molecule inhibitor with an IC50 of less than 10

nM for HPK1.[1][2][4] It has been shown to promote anti-cancer immune responses by

reducing the phosphorylation of SLP76, a downstream target of HPK1.[1][2][3][4] In cell culture

experiments, ZYF0033 has been used at concentrations around 100 nM to observe effects on

T-cell proliferation and cytokine secretion.[1][3]

Quantitative Data for ZYF0033 Stock Solutions
For consistent experimental outcomes, it is imperative to start with a precisely prepared stock

solution. The following table summarizes the key quantitative data for preparing ZYF0033 stock

solutions.
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Parameter Value Source

Molecular Weight 462.61 g/mol [3][5]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1][3][5]

Solubility in DMSO Up to 100 mg/mL (216.16 mM) [1]

80 mg/mL (172.93 mM) [3][5]

Recommended Stock

Concentration
10 mM in DMSO [2]

Storage of Stock Solution
-80°C for up to 6 months;

-20°C for up to 1 month
[1]

Storage of Powder -20°C for up to 3 years [3][5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM ZYF0033 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ZYF0033 in DMSO. It is

crucial to use anhydrous, high-purity DMSO to ensure the stability and solubility of the

compound.[1]

Materials:

ZYF0033 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer
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Ultrasonic bath (optional, but recommended)[1][3][5]

Procedure:

Equilibrate ZYF0033: Allow the vial of ZYF0033 powder to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weigh ZYF0033: Accurately weigh out a precise amount of ZYF0033 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.626 mg of ZYF0033.

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the weighed

ZYF0033 powder. For the example above, add 1 mL of DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly. If necessary, use an ultrasonic

bath to aid dissolution.[1][3][5] Visually inspect the solution to ensure that all the powder has

dissolved and the solution is clear.

Aliquot for Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or cryovials. This prevents repeated freeze-thaw cycles which can

degrade the compound.[1]

Store Properly: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C

for short-term storage (up to 1 month).[1]
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Preparation of ZYF0033 Stock Solution
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Caption: Workflow for ZYF0033 Stock Solution Preparation.

Protocol 2: Preparation of ZYF0033 Working Solution for
Cell Culture
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This protocol details the dilution of the ZYF0033 DMSO stock solution to a final working

concentration in cell culture medium. It is critical to ensure that the final concentration of DMSO

in the cell culture medium is non-toxic to the cells, typically below 0.5%, with 0.1% or lower

being ideal.

Materials:

10 mM ZYF0033 stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM ZYF0033 stock solution at room

temperature.

Prepare Intermediate Dilution (Optional but Recommended): To avoid pipetting very small

volumes and to ensure accurate dilution, it is recommended to first prepare an intermediate

dilution of the stock solution in cell culture medium.

For example, to prepare a 100 µM intermediate solution, dilute the 10 mM stock solution

1:100 in pre-warmed complete cell culture medium (e.g., add 2 µL of 10 mM stock to 198

µL of medium).

Prepare Final Working Solution: Add the appropriate volume of the intermediate or stock

solution to the final volume of cell culture medium to achieve the desired final concentration.

Example using intermediate dilution: To obtain a final concentration of 100 nM in 10 mL of

culture medium, add 10 µL of the 100 µM intermediate solution to the 10 mL of medium.

Example directly from stock: To obtain a final concentration of 100 nM in 10 mL of culture

medium, add 1 µL of the 10 mM stock solution to the 10 mL of medium.
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Mix Thoroughly: Gently mix the final working solution by inverting the tube or by gentle

pipetting to ensure a homogenous concentration.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without

ZYF0033) to an equivalent volume of cell culture medium. This is crucial to distinguish the

effects of the compound from the effects of the solvent.

Treat Cells: Add the ZYF0033 working solution and the vehicle control to your cell cultures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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